Ethyl 5-(1-acetyl-1H-indol-3-yl)pent-2-enoate

• CAS RN: 142639-01-8
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: ethyl 5-(1-acetylindol-3-yl)pent-2-enoate
• InChI: InChI=1S/C17H19NO3/c1-3-21-17(20)11-7-4-8-14-12-18(13(2)19)16-10-6-5-9-15(14)16/h5-7,9-12H,3-4,8H2,1-2H3
• InChI Key: JFXJGUARUQAPNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CCCC1=CN(C2=CC=CC=C21)C(=O)C

Description

Ethyl 5-(1-acetyl-1H-indol-3-yl)pent-2-enoate is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of oxalyl chloride (11.4 mL, 0.13 mol) in CH2Cl2 (440 mL) at -78° C. was added dry DMSO (2.4 mL, 0.17 mol) dropwise. After 5 minutes, gas evolution ceased and the alcohol 31 (19 g, 87 mmol) in CH2Cl2 (40 mL) was added. After 30 minutes, NEt3 (73 mL, 0.52 mol) was added to effect a thick slurry. The cooling bath was removed and the reaction stirred for an additional 15 minutes before adding (carbethoxymethylene)triphenyl phosphorane (33.5 g, 96 mmol). After 2.0 hours, the reaction mixture was diluted with ether and then washed with H2O (2 times), 5% KHSO4 and brine, dried (MgSO4), and concentrated. Flash chromatography (20% ethyl acetate/hexanes) gave the olefin 32 (14 g) as a white solid.